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Compound of Interest

Compound Name: 3-biphenyl-4'-fluoro-acetic acid

Cat. No.: B1270054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 3-biphenyl-4'-fluoro-acetic acid (CAS

No. 327107-49-3) was publicly available at the time of this writing. The information provided

herein is compiled from general chemical safety principles and data from structurally similar

compounds. This document should be used as a guide and does not replace a compound-

specific SDS. Always perform a thorough risk assessment before handling any chemical.

Introduction
3-biphenyl-4'-fluoro-acetic acid is a biphenyl derivative containing a carboxylic acid

functional group and a fluorine substituent. Biphenyl and its derivatives are of interest in

medicinal chemistry and materials science due to their unique structural and electronic

properties. This document provides guidelines for the safe handling, storage, and use of this

compound in a laboratory setting.

Hazard Identification and Safety Precautions
Based on information for structurally related compounds, 3-biphenyl-4'-fluoro-acetic acid is

anticipated to be a solid that may cause skin and eye irritation.[1][2][3]

GHS Hazard Classification (Anticipated):

Skin Irritation (Category 2)
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Serious Eye Irritation (Category 2)

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system

Signal Word: Warning

Hazard Statements (Anticipated):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[1][3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

Storage:
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P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Data Presentation
Physical and Chemical Properties (Predicted/Inferred)

Property Value Source/Rationale

Molecular Formula C₁₄H₁₁FO₂ -

Molecular Weight 230.24 g/mol -

Appearance White to off-white solid Based on similar compounds

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, Methanol).

Insoluble in water.

General property of similar

organic acids

Melting Point Not available -

Boiling Point Not available -

Safety and Toxicity Data (Inferred from Similar
Compounds)
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Parameter Value Species Source/Compound

LD50 Oral No data available - -

LD50 Dermal No data available - -

LC50 Inhalation No data available - -

Skin Irritation
Category 2

(Predicted)
-

3-Fluorophenylacetic

acid

Eye Irritation
Category 2

(Predicted)
-

3-Fluorophenylacetic

acid

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before any experiment. The following PPE is

recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

use.

Body Protection: A lab coat should be worn. For larger quantities, an apron or chemical-

resistant suit may be necessary.

Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-

approved respirator for organic vapors and particulates is recommended.

Preparation of a Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

3-biphenyl-4'-fluoro-acetic acid
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Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (appropriate size)

Pipettes

Vortex mixer or sonicator

Procedure:

Calculate the required mass of 3-biphenyl-4'-fluoro-acetic acid for the desired volume and

concentration. For example, for 10 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 0.010 L * 230.24 g/mol = 0.0230 g (23.0 mg)

Under a chemical fume hood, carefully weigh out the calculated mass of the compound onto

a weighing paper or boat.

Transfer the weighed solid to the volumetric flask.

Add a portion of the DMSO to the flask (approximately half of the final volume).

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or sonicator to aid

dissolution.

Once the solid is completely dissolved, add DMSO to the calibration mark on the volumetric

flask.

Cap the flask and invert several times to ensure a homogeneous solution.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the stock solution appropriately, typically at -20°C for long-term storage.

General Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.

Store in a locked cabinet or area with restricted access.

Spill and Waste Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For a small solid spill, gently sweep up the material to avoid creating dust and place it into a

labeled container for disposal.
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For a liquid spill (solution), absorb with an inert material (e.g., vermiculite, sand) and place in

a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Report all spills to the appropriate safety personnel.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain or in general waste.

Waste should be collected in a designated, labeled container.

Visualizations
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General Workflow for Handling 3-biphenyl-4'-fluoro-acetic acid
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Caption: A typical laboratory workflow for handling chemical compounds.
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Decision Tree for Storage of 3-biphenyl-4'-fluoro-acetic acid
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Caption: A decision-making process for the proper storage of chemicals.
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Emergency Response for Skin or Eye Contact
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Caption: First aid procedures for skin or eye exposure to chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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